3-phenoxy-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide
• InChI: InChI=1S/C19H17N3O4/c23-17(20-19-22-21-18(26-19)16-10-5-11-24-16)13-6-4-9-15(12-13)25-14-7-2-1-3-8-14/h1-4,6-9,12,16H,5,10-11H2,(H,20,22,23)
• InChI Key: NGAYHYPYTJUYOD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)OC4=CC=CC=C4
• Molecular Formula: C19H17N3O4
• Molecular Weight: 351.4 g/mol

Description

3-phenoxy-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Biological Activity

Synthesis Techniques and Herbicidal Activities : Research has shown that derivatives of 1,3,4-oxadiazoles, such as 3-phenoxy-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide, are synthesized for various applications, including herbicidal activities. These compounds are designed based on the structure-activity relationship, aiming at improving herbicidal efficiency against specific weeds. The synthesis involves starting materials like 4-cyanophenol, leading to compounds that show promising herbicidal activity on dicotyledonous and monocotyledonous plants (Bao, 2008).

Pharmacological Applications : Novel benzimidazole derivatives, which include structures similar to this compound, have been synthesized and shown to possess pharmacological potentials, such as anticonvulsant activities. These compounds are prepared through a series of chemical reactions starting from o-phenylenediamine and phenoxyacetic acid, indicating the versatility of 1,3,4-oxadiazole derivatives in drug development (Shaharyar et al., 2016).

Material Science and Chemistry

Photo-Physical Characteristics : Studies have also focused on the synthesis of fluorescent derivatives based on benzimidazole, benzoxazole, and benzothiazole, which share structural motifs with this compound. These compounds exhibit significant photo-physical properties, including excited-state intra-molecular proton transfer, which are essential in the development of new materials for photonic applications (Padalkar et al., 2011).

Antimicrobial and Anticancer Evaluation : Oxadiazole derivatives have been synthesized and evaluated for their antimicrobial and anticancer activities. These studies highlight the potential of such compounds in treating various diseases, further illustrating the broad applicability of this compound analogs in medicinal chemistry (Salahuddin et al., 2014).

Mechanism of Action

Target of Action

Similar compounds have been described as effective against various bacterial pathogens .

Mode of Action

Some N-(1,3,4-oxadiazol-2-yl)benzamides have been described as inhibitors of trans-translation (a ribosome rescue pathway), while others have been shown to inhibit lipoteichoic acid (LTA) biosynthesis . .

Biochemical Pathways

Similar compounds have been shown to regulate the biosynthesis of menaquinone and other essential proteins .

Result of Action

Similar compounds have been shown to cause bacterial membrane depolarization and regulate iron carrier biosynthesis and heme regulation .